Cas no 1361906-67-3 (3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide
• CAS No: 1361906-67-3
• MF: C₈H₈F₅N₃O₂S
• MW: 305.225037574768
• CID: 4932319
• Update Time: 2025-09-26

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C8H8F5N3O2S/c9-7(10)6-3(1-14)5(8(11,12)13)4(2-16-6)19(15,17)18/h2,7H,1,14H2,(H2,15,17,18)
• InChI Key： ARRLHOBHOKDPQL-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)F)C(CN)=C1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: -0.2
• Topological Polar Surface Area: 107

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1361906-67-3, known as 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates several functional groups that confer unique chemical and physical properties. The presence of aminomethyl, difluoromethyl, and trifluoromethyl groups, along with the sulfonamide moiety, makes this compound a versatile building block for various applications.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide in drug discovery and development. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in medicinal chemistry. Researchers have explored its role in inhibiting key enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth.

The structural diversity of this compound also makes it an attractive candidate for materials science applications. The fluorinated groups (difluoromethyl and trifluoromethyl) contribute to its high thermal stability and chemical resistance, properties that are highly desirable in advanced materials such as high-performance polymers and electronic devices. Additionally, the aminomethyl group provides sites for further functionalization, enabling the creation of tailored materials with specific properties.

From a synthetic perspective, the preparation of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide involves a series of intricate reactions that highlight the ingenuity of modern organic synthesis. The synthesis typically begins with the formation of the pyridine ring, followed by sequential introduction of the functional groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the sulfonamide group significantly influences the compound's electronic properties, enhancing its ability to participate in various chemical transformations. These findings have been instrumental in guiding further research into its potential applications in catalysis and energy storage systems.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-sulfonamide stands as a prime example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical compounds with wide-ranging applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in both pharmaceuticals and materials science.